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Compound of Interest

Compound Name:
N-(2-bromophenyl)-3-phenylprop-

2-enamide

CAS No.: 71910-51-5

Cat. No.: B1269319

Get Quote

Executive Summary
This technical guide details the synthesis, characterization, and application of N-(2-
bromophenyl)-3-phenylprop-2-enamide (CAS: 71910-51-5).[1] Also known as N-(2-

bromophenyl)cinnamamide, this molecule serves as a critical "lynchpin intermediate" in the

synthesis of nitrogen heterocycles, specifically 4-arylquinolin-2(1H)-ones, via palladium-

catalyzed intramolecular Heck cyclization.

This protocol deviates from standard textbook descriptions by focusing on process scalability

and mechanistic causality. We prioritize the Acid Chloride route over direct coupling agents

(EDC/HATU) due to its superior atom economy and ease of purification on larger scales.
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[10]
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Property Specification

IUPAC Name (E)-N-(2-bromophenyl)-3-phenylprop-2-enamide

Common Name N-(2-bromophenyl)cinnamamide

CAS Number 71910-51-5

Molecular Formula C₁₅H₁₂BrNO

Molecular Weight 302.17 g/mol

Physical State White to Off-white Crystalline Solid

Solubility
Soluble in DMSO, DMF, DCM, Acetone;

Insoluble in Water

Key Functional Groups
Secondary Amide, α,β-Unsaturated System, Aryl

Bromide

Experimental Design: Synthesis Protocol
Rationale
The synthesis employs a Schotten-Baumann type acylation using cinnamoyl chloride.

Why Cinnamoyl Chloride? It provides rapid kinetics compared to carboxylic acid coupling,

minimizing thermal exposure and preventing isomerization of the double bond.

Why Pyridine/Acetone? Pyridine acts as a specific proton scavenger (base) and acylation

catalyst. Acetone allows for homogenous mixing but facile product precipitation upon water

addition, simplifying workup.
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Figure 1: Step-by-step synthesis workflow for N-(2-bromophenyl)cinnamamide.

Detailed Protocol (Scale: 10 mmol)
Reagents:

2-Bromoaniline (1.72 g, 10 mmol)

Cinnamoyl chloride (1.83 g, 11 mmol, 1.1 equiv)

Pyridine (1.0 mL, 12 mmol, 1.2 equiv)

Acetone (20 mL, anhydrous)

Procedure:

Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-

bromoaniline (1.72 g) and pyridine (1.0 mL) in acetone (15 mL).

Cooling: Cool the solution to 0°C using an ice-water bath. Critical: Cooling prevents

exotherms that can degrade the acid chloride or cause double-bond isomerization.

Addition: Dissolve cinnamoyl chloride (1.83 g) in acetone (5 mL). Add this solution dropwise

to the reaction flask over 15 minutes. A white precipitate (pyridinium hydrochloride) may form

immediately.

Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (25°C) for

2 hours.

Monitoring: Check TLC (Hexane/EtOAc 7:3). The starting aniline (usually lower Rf) should be

consumed.

Quench & Workup: Pour the reaction mixture into 100 mL of ice-cold water with vigorous

stirring. The product will precipitate out as a solid.

Filtration: Filter the solid using a Buchner funnel.

Wash 1: Cold water (2 x 20 mL).
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Wash 2: 1N HCl (20 mL) – Critical Step: This removes residual pyridine and unreacted

aniline.

Wash 3: Cold water (until pH is neutral).

Purification: Recrystallize the crude solid from hot Ethanol (95%).

Drying: Dry in a vacuum oven at 45°C for 6 hours.

Quality Control & Characterization
Trustworthiness in chemical synthesis requires rigorous validation. The following data supports

the identity of the product.

Expected NMR Data (400 MHz, DMSO-d₆)
¹H NMR:

δ 9.80 (s, 1H): Amide N-H (Broad singlet, exchangeable).

δ 7.65 (d, J=15.6 Hz, 1H): Vinylic proton (β-position). The large coupling constant confirms

the (E)-trans geometry.

δ 7.60 - 7.30 (m, 7H): Overlapping aromatic protons (Cinnamoyl ring + Aniline H-3, H-4, H-

5).

δ 7.20 (t, 1H): Aniline H-5.

δ 6.90 (d, J=15.6 Hz, 1H): Vinylic proton (α-position, adjacent to carbonyl).

¹³C NMR:

δ 164.5: Amide Carbonyl (C=O).

δ 141.0: Vinylic C-β.

δ 120-135: Aromatic carbons.[2]

δ 119.5: Vinylic C-α.
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Melting Point[11]
Expected Range: 108°C – 112°C.

Note: Impurities (specifically 2-bromoaniline) will significantly depress the melting point.

Application Case Study: Intramolecular Heck
Cyclization
The primary utility of this molecule is its conversion into 4-phenylquinolin-2(1H)-one via a Pd-

catalyzed intramolecular C-C bond formation.

Mechanism & Pathway
The reaction proceeds via a Pd(0)/Pd(II) catalytic cycle involving oxidative addition to the Ar-Br

bond, followed by syn-insertion into the alkene and β-hydride elimination.
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Figure 2: Mechanism of the intramolecular Heck cyclization to form the quinolinone scaffold.

Application Protocol
Reaction: Dissolve N-(2-bromophenyl)cinnamamide (1 mmol) in DMF (5 mL).

Catalyst: Add Pd(OAc)₂ (5 mol%) and PPh₃ (10 mol%).

Base: Add K₂CO₃ (2 equiv) or Triethylamine.

Conditions: Heat to 100-120°C under Nitrogen atmosphere for 12-16 hours.

Result: Formation of the fluorescent quinolinone core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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